Cas no 32151-09-0 (2-Cyclohexen-1-ol,5-methylene-6-(1-methylethenyl)-, 1-acetate, (1S,6R)-)

• Product name: 2-Cyclohexen-1-ol,5-methylene-6-(1-methylethenyl)-, 1-acetate, (1S,6R)-
• CAS No: 32151-09-0
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 312720
• PubChem ID: 208438

2-Cyclohexen-1-ol,5-methylene-6-(1-methylethenyl)-, 1-acetate, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-ol,5-methylene-6-(1-methylethenyl)-, 1-acetate, (1S,6R)-
• Carquejol acetate
• Acetate de carquejyle [French]
• DTXSID20954016
• 32151-09-0
• o-Mentha-1(7),4,8-trien-3-ol, acetate, (2R,3S)-
• Acetate de carquejyle
• 5-Methylidene-6-(prop-1-en-2-yl)cyclohex-2-en-1-yl acetate
• 2-Cyclohexen-1-ol, 5-methylene-6-(1-methylethenyl)-, acetate, (1S-cis)-
• BRN 2522319

• Inchi： InChI=1S/C12H16O2/c1-8(2)12-9(3)6-5-7-11(12)14-10(4)13/h5,7,11-12H,1,3,6H2,2,4H3
• InChI Key： LCKQEGQKVDFBIO-UHFFFAOYSA-N
• SMILES： CC(OC1C=CCC(=C)C1C(=C)C)=O

Computed Properties

• Exact Mass: 192.11508
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.97
• Boiling Point: 253.2°Cat760mmHg
• Flash Point: 98.5°C
• Refractive Index: 1.485
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids